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Introduction

Intracellular filling of individual neurons with biocytin followed by morphological analysis is a
powerful technique to correlate a neuron's physiological properties with its detailed anatomical
structure. Biocytin, a conjugate of biotin and lysine, is a small, water-soluble molecule that can
be introduced into a neuron through a patch pipette during electrophysiological recording.[1][2]
Due to its small size, it readily diffuses throughout the dendritic and axonal arbors.[1][3]
Following fixation, the biocytin is visualized using an avidin-biotin complex (ABC) reaction,
often with a chromogenic or fluorescent reporter, allowing for the three-dimensional
reconstruction of the neuron's complete morphology.[4][5][6] This method is invaluable for
studying neuronal circuitry, synaptic connectivity, and morphological changes associated with
development, plasticity, and disease.[7][8][9]

Key Applications

» Correlative Light and Electron Microscopy: Linking physiological data from a single neuron to
its ultrastructural features, including synaptic contacts.[10]

» Neuronal Circuit Mapping: Tracing the axonal and dendritic projections of individual neurons
to understand their connectivity within a neural network.
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» Morphological Phenotyping: Characterizing and classifying neuron types based on their
detailed anatomical features.

o Studying Synaptic Plasticity: Analyzing changes in dendritic spine morphology and density in
response to various stimuli or in disease models.[11][12]

e Drug Discovery and Development: Assessing the effects of pharmacological agents on
neuronal structure.

Experimental Workflow

The overall process involves several key stages, from preparing the tissue to the final
morphological analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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